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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

cat. No.: B1310792

An In-depth Technical Guide to 1-Cyclopropyl-ethanone oxime for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of 1-Cyclopropyl-ethanone oxime, a valuable
chemical intermediate. It covers its chemical identity, physical and chemical properties, detailed
synthesis protocols, and its potential applications in the field of drug discovery and
development.

Chemical Identity and Synonyms

1-Cyclopropyl-ethanone oxime is a chemical compound with the molecular formula CsHoNO.

It is also known by a variety of synonyms, which are crucial for effective literature and database
searches.

Table 1: Synonyms and Identifiers for 1-Cyclopropyl-ethanone oxime
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Identifier Type Value

CAS Number 51761-72-9[1][2]
(NE)-N-(1-

IUPAC Name

cyclopropylethylidene)hydroxylamine[3]

Common Synonyms Cyclopropyl methyl ketoxime[2][4]

Acetylcyclopropane oxime[2][4]

Cyclopropyl methyl ketone oxime[2][4]

1-Cyclopropylethanone oxime[2][4]

cyclopropylethan-1-one oxime[1]

Molecular Formula CsHoaNOJ[1][2]

inchl INChl=1S/C5H9NO/c1-4(6-7)5-2-3-5/h5,7H,2-
3H2,1H3[1][2]

InChIKey HTMLLPBZMWBCDN-UHFFFAOYSA-N[1][2]

SMILES CC(=NO)C1CC1[2]

Physicochemical Properties

Understanding the physicochemical properties of 1-Cyclopropyl-ethanone oxime is essential
for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Properties of 1-Cyclopropyl-ethanone oxime

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C51761729&Units=CAL
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanone_-1-cyclopropyl-_-oxime
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://www.echemi.com/products/pd180824109464-cyclopropylethan-1-one-oxime.html
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://www.echemi.com/products/pd180824109464-cyclopropylethan-1-one-oxime.html
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://www.echemi.com/products/pd180824109464-cyclopropylethan-1-one-oxime.html
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://www.echemi.com/products/pd180824109464-cyclopropylethan-1-one-oxime.html
https://webbook.nist.gov/cgi/inchi?ID=C51761729&Units=CAL
https://webbook.nist.gov/cgi/inchi?ID=C51761729&Units=CAL
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://webbook.nist.gov/cgi/inchi?ID=C51761729&Units=CAL
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://webbook.nist.gov/cgi/inchi?ID=C51761729&Units=CAL
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://commonchemistry.cas.org/detail?cas_rn=51761-72-9
https://www.benchchem.com/product/b1310792?utm_src=pdf-body
https://www.benchchem.com/product/b1310792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Weight 99.13 g/mol [3]
Melting Point 38-40 °C[2]

Boiling Point 90-92 °C at 20 Torr[2]
Topological Polar Surface Area 32.6 A73]

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 1[3]

XLogP3-AA 0.7[3]

Synthesis of 1-Cyclopropyl-ethanone oxime

The most common and straightforward method for the synthesis of 1-Cyclopropyl-ethanone
oxime is the reaction of the corresponding ketone, 1-cyclopropylethanone (also known as
cyclopropyl methyl ketone), with hydroxylamine. Several protocols exist for this type of
transformation, often with variations in solvent, base, and reaction conditions. Below is a
representative experimental protocol adapted from general procedures for oxime synthesis.[5]

[E][71[8]

Experimental Protocol: Synthesis from 1-
Cyclopropylethanone

This protocol details the synthesis of 1-Cyclopropyl-ethanone oxime from 1-
cyclopropylethanone and hydroxylamine hydrochloride.

Materials:
¢ 1-Cyclopropylethanone
e Hydroxylamine hydrochloride (NH20H-HCI)

e Pyridine or Sodium Carbonate (NazCOs)
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Ethanol or a water-ethanol mixture

Ethyl acetate

1 M Hydrochloric acid (for workup with pyridine)
Water

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 1-cyclopropylethanone (1 equivalent) in ethanol.

Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride (1.05-1.2
equivalents) and a base such as pyridine (used as a solvent) or sodium carbonate (3
equivalents) to neutralize the HCI released during the reaction.

Reaction: Heat the mixture to reflux (or stir at room temperature, depending on the chosen
procedure) and monitor the reaction progress by Thin Layer Chromatography (TLC).[9]

Workup (Pyridine procedure): Once the reaction is complete, cool the mixture to room
temperature and remove the pyridine under reduced pressure. To the residue, add ethyl
acetate and 1 M aqueous HCI. Separate the organic layer, wash with brine, dry over
anhydrous MgSOa, and concentrate in vacuo.[9]

Workup (Sodium Carbonate procedure): After the reaction is complete, add water to the
reaction mixture and filter the solid product. If the product is an oil, extract with ethyl acetate.
The combined organic layers are then dried over anhydrous CaClz and the solvent is
evaporated.[7]

Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., a mixture of hexane and ethyl acetate) or by column chromatography on silica gel.

The following diagram illustrates the general workflow for the synthesis and purification of 1-

Cyclopropyl-ethanone oxime.
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Synthesis and Purification Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1310792?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Characterization

The identity and purity of synthesized 1-Cyclopropyl-ethanone oxime are confirmed through
various spectroscopic techniques.

Table 3: Spectroscopic Data for 1-Cyclopropyl-ethanone oxime

Technique Expected Characteristics

Data available, but specific shifts not detailed in

13C NMR

general databases.[3]

Molecular ion peak corresponding to the
Mass Spectrometry (GC-MS) molecular weight (99.13 g/mol ) and

characteristic fragmentation pattern.[1][3]

Characteristic bands for O-H stretching (~3600
infrared (IR) Spect cm~1), C=N stretching (~1665 cm~1), and N-O
nfrare ectrosco
P by stretching (~945 cm=1).[10] These are general

values for oximes.

Applications in Drug Development

While 1-Cyclopropyl-ethanone oxime itself is not known to have direct biological activity or
involvement in specific signaling pathways, its structural motifs—the oxime and the cyclopropyl
group—are of significant interest in medicinal chemistry. Oxime derivatives are known for their
diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer
properties.[11] The cyclopropyl group is a well-established bioisostere for a variety of functional
groups and is known to improve metabolic stability, binding affinity, and potency of drug
candidates.[12]

A notable example of the application of a similar scaffold is in the development of beta-
adrenergic blocking agents. Derivatives of cyclopropyl ketoximes have been synthesized and
shown to possess potent biological activity, highlighting the potential of 1-Cyclopropyl-
ethanone oxime as a key building block for the synthesis of novel therapeutic agents.[13]

The following diagram illustrates the logical relationship of using 1-Cyclopropyl-ethanone
oxime as a starting material in a drug discovery program.
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Role in Drug Discovery

Conclusion

1-Cyclopropyl-ethanone oxime is a readily synthesizable compound with a unique
combination of functional groups that make it an attractive starting material for medicinal
chemistry campaigns. While it may not be a bioactive molecule itself, its utility as a chemical
intermediate for the generation of compound libraries aimed at discovering new drugs is
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significant. The detailed information on its synthesis and properties provided in this guide is
intended to facilitate its use by researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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